4-bromo-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C20H15BrN2O4S/c1-23-17-4-2-3-5-19(17)27-18-11-8-14(12-16(18)20(23)24)22-28(25,26)15-9-6-13(21)7-10-15/h2-12,22H,1H3
• InChI Key: ULFNYMCURPJORO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C20H15BrN2O4S
• Molecular Weight: 459.3 g/mol
• CAS No.: 922009-90-3

Description

The compound “4-bromo-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide” is a chemical compound used in scientific research. It is a derivative of 11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine. Its versatility allows for diverse applications, enhancing studies in various fields.

Scientific Research Applications

Photodynamic Therapy Applications

The derivative groups containing compounds similar to 4-bromo-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide have been studied for their potential in photodynamic therapy. For instance, zinc phthalocyanine substituted with benzenesulfonamide units containing Schiff base has shown promising properties as a Type II photosensitizer for cancer treatment in photodynamic therapy. This is attributed to its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Activity

Some compounds structurally related to this compound have demonstrated potential in antimicrobial and anticancer activities. For example, a study on microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules revealed that some compounds exhibited good anticancer activity against various human cancer cell lines (Kumar et al., 2015).

Synthesis of Novel Heterocycles

Research has also focused on the synthesis of novel heterocycles using compounds similar to this compound. A biomass-involved strategy has been developed for the synthesis of diversified benzo-fused N-heterocycles, which could have various scientific applications, including drug development (Zhang et al., 2015).

Applications in Organic Synthesis

Additionally, these compounds have been utilized in organic synthesis processes. For example, the catalytic enantioselective aza-Reformatsky reaction with seven-membered cyclic imines, including dibenzo[b,f][1,4]oxazepines, has been reported, leading to the synthesis of chiral derivatives with high yields and enantioselectivities (Munck et al., 2017).

Environmental Monitoring

These compounds have also been studied for their occurrence in environmental samples, such as in soil and air particulate matter, highlighting their importance in environmental monitoring and assessment (Speltini et al., 2016).